Cas no 1804039-84-6 (1-Bromo-1-(2,5-dicyanophenyl)propan-2-one)

• Product Name: 1-Bromo-1-(2,5-dicyanophenyl)propan-2-one
• CAS No: 1804039-84-6
• MF: C₁₁H₇BrN₂O
• MW: 263.090081453323
• CID: 4978203
• Update Time: 2025-10-23

1-Bromo-1-(2,5-dicyanophenyl)propan-2-one Chemical and Physical Properties

Names and Identifiers

• 1-Bromo-1-(2,5-dicyanophenyl)propan-2-one

• Inchi： 1S/C11H7BrN2O/c1-7(15)11(12)10-4-8(5-13)2-3-9(10)6-14/h2-4,11H,1H3
• InChI Key： OQADTAYTTYUQDK-UHFFFAOYSA-N
• SMILES： BrC(C(C)=O)C1C=C(C#N)C=CC=1C#N

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 348
• XLogP3: 1.9
• Topological Polar Surface Area: 64.599

Additional information on 1-Bromo-1-(2,5-dicyanophenyl)propan-2-one

Comprehensive Overview of 1-Bromo-1-(2,5-dicyanophenyl)propan-2-one (CAS No. 1804039-84-6)

1-Bromo-1-(2,5-dicyanophenyl)propan-2-one (CAS No. 1804039-84-6) is a specialized organic compound that has garnered significant attention in the fields of pharmaceutical research and materials science. This compound, characterized by its unique bromine and dicyanophenyl functional groups, serves as a versatile intermediate in the synthesis of complex molecules. Its molecular structure, combining a propan-2-one backbone with aromatic nitrile substituents, makes it a valuable building block for researchers exploring novel chemical pathways.

The growing interest in 1-Bromo-1-(2,5-dicyanophenyl)propan-2-one is partly driven by its potential applications in drug discovery and organic electronics. With the rise of AI-driven molecular design and computational chemistry, researchers are increasingly searching for compounds like this to optimize reaction efficiency and explore new therapeutic targets. Questions such as "How to synthesize 1-Bromo-1-(2,5-dicyanophenyl)propan-2-one?" or "What are the applications of dicyanophenyl derivatives?" are frequently encountered in academic and industrial forums, reflecting its relevance in modern chemistry.

From a structural perspective, the presence of both electron-withdrawing cyano groups and a reactive bromine atom in 1-Bromo-1-(2,5-dicyanophenyl)propan-2-one enables diverse chemical transformations. This makes it particularly useful in cross-coupling reactions, a hot topic in synthetic chemistry due to their role in creating carbon-carbon bonds. Additionally, its potential use in photovoltaic materials and OLEDs aligns with the global push toward sustainable energy solutions, a key focus area for many researchers today.

Handling and storage of 1-Bromo-1-(2,5-dicyanophenyl)propan-2-one require standard laboratory precautions, as with many organic intermediates. Proper ventilation and protective equipment are recommended to ensure safety during experimental procedures. The compound's stability under various conditions is often a subject of inquiry, with researchers seeking data on its thermal degradation and solubility profiles to optimize its use in synthetic workflows.

In summary, 1-Bromo-1-(2,5-dicyanophenyl)propan-2-one (CAS No. 1804039-84-6) represents a compelling case study in the intersection of organic synthesis and applied materials science. Its multifaceted reactivity and potential applications in high-demand fields ensure its continued relevance in both academic and industrial research. As the scientific community delves deeper into green chemistry and molecular innovation, compounds like this will undoubtedly play a pivotal role in shaping future advancements.